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Compound of Interest

Compound Name: Rubilactone

Cat. No.: B1680193 Get Quote

Providing essential safety and logistical information for the proper handling and disposal of

Rubilactone is crucial for maintaining a safe laboratory environment. This guide offers

procedural, step-by-step advice to address operational questions concerning the disposal of

this compound.

As a trusted partner in laboratory safety and chemical handling, we aim to provide value

beyond the product itself. This document is intended for researchers, scientists, and drug

development professionals to ensure the safe management of chemical substances.

Important Disclaimer: As of November 2025, a specific Safety Data Sheet (SDS) with detailed

disposal procedures for Rubilactone is not publicly available. The information that has been

found indicates that Rubilactone is a biologically active compound with potential antitumor and

antiviral properties.[1] Therefore, in the absence of specific toxicological and environmental

hazard data, a precautionary approach is required. Rubilactone should be treated as a

potentially hazardous chemical waste. Always consult with your institution's Environmental

Health and Safety (EHS) office for guidance specific to your location and facilities.

Chemical and Physical Properties of Rubilactone
A summary of the known quantitative data for Rubilactone is presented below for easy

reference.[2]
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Property Value Source

Molecular Formula C₁₅H₁₀O₅ PubChem[2]

Molecular Weight 270.24 g/mol PubChem[2]

CAS Number 142182-54-5 PubChem[2], MyBioSource[3]

Experimental Protocol: General Procedure for the
Disposal of Uncharacterized Chemical Waste
The following is a detailed methodology for the disposal of a chemical, such as Rubilactone,

for which specific hazard data is unavailable. This protocol is based on standard laboratory

best practices for chemical waste management.

Objective: To safely collect, label, and arrange for the disposal of Rubilactone waste in

compliance with general laboratory safety standards.

Materials:

Appropriate Personal Protective Equipment (PPE): safety goggles, lab coat, and chemical-

resistant gloves.

Designated and compatible chemical waste container.

Chemical waste label.

Fume hood.

Procedure:

Hazard Assessment:

In the absence of specific data, treat Rubilactone as a hazardous substance. Due to its

biological activity, it may have toxicological properties that are not yet characterized.

Personal Protective Equipment (PPE):
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Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant

gloves, when handling Rubilactone and its waste.

Segregation of Waste:

Do not mix Rubilactone waste with other chemical waste streams unless explicitly

permitted by your EHS office.

Segregate solid waste (e.g., contaminated filter paper, gloves) from liquid waste (e.g.,

solutions containing Rubilactone).

Containment:

Solid Waste: Collect all solid waste contaminated with Rubilactone in a designated, leak-

proof container with a secure lid.

Liquid Waste: Collect all liquid waste containing Rubilactone in a compatible, shatter-

resistant container with a screw-top cap. Ensure the container is appropriate for the

solvents used. All handling of liquid waste should be conducted in a fume hood to

minimize inhalation exposure.

Labeling:

Clearly label the waste container with the words "Hazardous Waste."

Identify the contents, including "Rubilactone" and any solvents or other chemicals

present, with their approximate concentrations.

Indicate the date of waste generation.

Storage:

Store the sealed waste container in a designated, well-ventilated satellite accumulation

area within the laboratory.

Ensure the storage area is away from ignition sources and incompatible chemicals.

Disposal Request:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/product/b1680193?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1680193?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Once the waste container is full or ready for pickup, follow your institution's procedures to

request a hazardous waste collection from the EHS office.

Logical Workflow for Chemical Waste Disposal
The following diagram illustrates a general decision-making workflow for the proper disposal of

laboratory chemical waste.
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Caption: General workflow for laboratory chemical waste disposal.
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By following these general guidelines and consulting with your institutional safety experts, you

can ensure the safe and compliant disposal of Rubilactone and other laboratory chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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